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Compound of Interest

Compound Name:
3-(Diphenylphosphino)propionic

acid

Cat. No.: B1598683 Get Quote

3-(Diphenylphosphino)propionic acid (DPPPA), also known as (2-

Carboxyethyl)diphenylphosphine, is a bifunctional organophosphorus compound that has

carved out a significant niche in the landscape of medicinal chemistry.[1] Its molecular

architecture, featuring both a nucleophilic tertiary phosphine and a versatile carboxylic acid,

allows it to act as a powerful molecular bridge and a modulator of chemical reactivity. This

unique duality makes it an indispensable tool for drug discovery professionals, enabling

sophisticated applications ranging from the synthesis of complex active pharmaceutical

ingredients (APIs) to the construction of targeted bioconjugates.

The diphenylphosphine group provides a soft Lewis basic site, renowned for its ability to

coordinate with transition metals and to participate in unique bioorthogonal reactions. The

propionic acid moiety offers a classic handle for covalent modification, primarily through the

formation of stable amide bonds with biomolecules. This guide provides a detailed exploration

of the core applications of DPPPA, complete with field-proven protocols and the scientific

rationale behind its use.

Table 1: Physicochemical Properties of 3-(Diphenylphosphino)propionic Acid
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Property Value Reference(s)

CAS Number 2848-01-3 [1]

Molecular Formula C₁₅H₁₅O₂P [2]

Molecular Weight 258.25 g/mol [2]

Appearance White to off-white solid [3]

Melting Point 130-134 °C

| Key Functional Groups | Tertiary Phosphine, Carboxylic Acid | |

Caption: Structure of 3-(Diphenylphosphino)propionic acid (DPPPA).

Application 1: A Versatile Ligand in Transition Metal
Catalysis
The synthesis of complex organic molecules, which form the backbone of modern

pharmaceuticals, heavily relies on transition metal catalysis.[4][5] Palladium-catalyzed cross-

coupling reactions, such as the Suzuki-Miyaura, Heck, and Sonogashira couplings, are

fundamental for constructing the carbon-carbon and carbon-heteroatom bonds prevalent in

APIs.[5][6] The efficacy of these reactions is critically dependent on the choice of ligand bound

to the metal center.[7][8]

Phosphine ligands, like the diphenylphosphine moiety in DPPPA, are among the most

important in homogeneous catalysis.[9] They play a crucial role by:

Modulating Electronic Properties: The electron-donating nature of the phosphine increases

the electron density on the palladium center, which promotes the crucial oxidative addition

step in the catalytic cycle.

Controlling Steric Environment: The bulky phenyl groups create a specific steric environment

around the metal, influencing the selectivity of the reaction and stabilizing reactive

intermediates.[7]
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Enhancing Solubility and Stability: The overall ligand structure improves the solubility and

stability of the catalyst complex in organic solvents.[7]

DPPPA is listed as a suitable ligand for a wide range of cross-coupling reactions, including

Suzuki-Miyaura, Heck, and Sonogashira couplings. It is also used in the preparation of rhodium

catalysts for hydroformylation.
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Simplified Suzuki-Miyaura Catalytic Cycle

Pd(0)L₂
(Active Catalyst)

R¹-Pd(II)L₂-X
(Oxidative Adduct)

Oxidative Addition
(R¹-X)

R¹-Pd(II)L₂-R²
(Transmetalation)

Transmetalation
(M-R²)

R¹-R²
(Coupled Product)

Reductive
Elimination

Catalyst
Regeneration
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Mechanism of the Staudinger Ligation

R¹-Phosphine

Aza-ylide Intermediate
[R¹-P⁺-N⁻-R²]

+ N₂↑

R²-Azide (N₃)

Stable Amide Bond
[R¹-NH-C(=O)-R²]

Intramolecular
Rearrangement

+ H₂O

Phosphine Oxide
Byproduct

DPPPA as a Bifunctional Linker in Bioconjugation

DPPPA

DPPPA-NHS Ester
(Activated)

Activation
(EDC, NHS)

Biomolecule-Linker-Phosphine
(Ready for 2nd step)

Amide Bond Formation

Biomolecule-NH₂

(e.g., Antibody, Peptide)

Final Conjugate

2nd Conjugation Step
(e.g., Staudinger Ligation)

Payload Molecule
(e.g., Drug, Probe)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1598683?utm_src=pdf-body-img
https://www.benchchem.com/product/b1598683?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/3-diphenylphosphinopropionic-acid-2848-01-3
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Diphenylphosphino_propionic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Diphenylphosphino_propionic-acid
https://pdf.benchchem.com/1291/Application_Notes_and_Protocols_for_3_3_benzyloxy_phenyl_propanoic_acid_in_Organic_Synthesis.pdf
https://www.oatext.com/pdf/GDT-2-130.pdf
https://www.nbinno.com/article/catalysts-for-organic-synthesis/the-indispensable-role-of-palladium-catalysts-in-pharmaceutical-synthesis-qn
https://pmc.ncbi.nlm.nih.gov/articles/PMC9037619/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9037619/
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-phosphine-ligands-in-palladium-catalysis-bg
https://pubs.rsc.org/en/content/articlelanding/2023/qo/d3qo00640a
https://pubs.rsc.org/en/content/articlelanding/2023/qo/d3qo00640a
https://pubs.rsc.org/en/content/articlelanding/2023/qo/d3qo00640a
https://www.gessnergroup.com/research/phosphine-ligands-and-catalysis/
https://www.benchchem.com/product/b1598683#use-of-3-diphenylphosphino-propionic-acid-in-medicinal-chemistry
https://www.benchchem.com/product/b1598683#use-of-3-diphenylphosphino-propionic-acid-in-medicinal-chemistry
https://www.benchchem.com/product/b1598683#use-of-3-diphenylphosphino-propionic-acid-in-medicinal-chemistry
https://www.benchchem.com/product/b1598683#use-of-3-diphenylphosphino-propionic-acid-in-medicinal-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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